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Compound of Interest

Compound Name:
Deoxyfuconojirimycin

hydrochloride

Cat. No.: B1139675 Get Quote

For Immediate Reference: In case of a spill or exposure, immediately consult the Safety Data

Sheet (SDS) and follow all institutional and local environmental, health, and safety (EHS)

guidelines.

This document provides a comprehensive, step-by-step guide for the proper disposal of

Deoxyfuconojirimycin hydrochloride, designed for researchers, scientists, and drug

development professionals. The following procedures for handling unused product, empty

containers, and spills are synthesized from publicly available safety data sheets to ensure safe

and compliant laboratory operations.

Chemical and Safety Data Overview
Deoxyfuconojirimycin hydrochloride is an α-L-fucosidase inhibitor. While some suppliers do

not classify it as a hazardous substance, others assign hazard classifications. Therefore, it is

crucial to handle it with care, employing standard laboratory safety protocols.
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Property Value Source

Molecular Formula C₆H₁₃NO₃ · HCl

Molecular Weight 183.63 g/mol

Appearance White Solid [1]

Storage Keep refrigerated [1]

Incompatible Materials Strong oxidizing agents [1]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Nitrogen oxides (NOx),

Hydrogen chloride

[1]

Disposal Procedures
The proper disposal of Deoxyfuconojirimycin hydrochloride must be conducted in

accordance with local, state, and federal regulations. Always consult your institution's EHS

office for specific guidance.

Unused or Waste Product
Consult Waste Management Authority: Before disposal, consult your institution's EHS office

or a licensed professional waste disposal service.[2]

Incineration: The recommended method of disposal for the residue is incineration at an

approved facility.[2]

Recycling: Consult the manufacturer for potential recycling options.[2]

Empty Containers
Triple Rinse: If permissible by local regulations and container type, triple rinse the container

with a suitable solvent. The rinsate should be collected and treated as chemical waste.

Disposal: Dispose of rinsed containers in an authorized landfill or recycle where possible.[2]

Unrinsed containers should be treated as chemical waste.
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Spill Cleanup
For all spills, avoid generating dust.[2] Use dry clean-up procedures.

Small Spills:

Personal Protective Equipment (PPE): Wear appropriate PPE, including impervious gloves,

safety glasses, and a dust respirator.[2]

Containment: Carefully sweep or vacuum up the spilled material.[2] Consider using an

explosion-proof vacuum designed for grounded use.[2]

Collection: Place the spilled material into a clean, dry, sealable, and properly labeled

container for disposal.[2]

Large Spills:

Evacuate: Clear the area of all personnel and move upwind.[2]

Alert Authorities: Notify your institution's emergency responders and provide them with the

location and nature of the hazard.[2]

PPE: Control personal contact by using the appropriate protective equipment, including a

dust respirator.[2]

Prevent Spread: Prevent the spillage from entering drains, sewers, or water courses.[2]

Cleanup: Sweep or shovel up the material, recovering the product whenever possible. Place

residues in labeled plastic bags or other suitable containers for disposal.[2]

Decontamination: If contamination of drains or waterways occurs, immediately advise

emergency services.[2]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Deoxyfuconojirimycin hydrochloride.
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Deoxyfuconojirimycin Hydrochloride Disposal Workflow
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Caption: Disposal workflow for Deoxyfuconojirimycin hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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